Cas no 2228882-62-8 (3-5-(methoxymethyl)furan-2-yl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-5-(methoxymethyl)furan-2-yl-1,2-oxazole-5-carboxylic acid
• CAS No: 2228882-62-8
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 6529490
• PubChem ID: 165836625
• Update Time: 2025-05-25

3-5-(methoxymethyl)furan-2-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxymethyl)furan-2-yl-1,2-oxazole-5-carboxylic acid
• EN300-1747066
• 3-[5-(methoxymethyl)furan-2-yl]-1,2-oxazole-5-carboxylic acid
• 2228882-62-8

• Inchi： 1S/C10H9NO5/c1-14-5-6-2-3-8(15-6)7-4-9(10(12)13)16-11-7/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： BCWZXUWHDRVJDU-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.7Ų

Additional information on 3-5-(methoxymethyl)furan-2-yl-1,2-oxazole-5-carboxylic acid

3-5-(Methoxymethyl)furan-2-yl-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

3-5-(Methoxymethyl)furan-2-yl-1,2-Oxazole-5-Carboxylic Acid, identified by the CAS number 22288826, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule combines a furan ring with an oxazole moiety, both of which are known for their versatility in chemical reactions and biological interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furan derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the oxazole ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The structural integrity of 3-5-(Methoxymethyl)furan is crucial for its functionality. The methoxymethyl group attached to the furan ring introduces steric and electronic effects that influence the compound's reactivity. This group also plays a pivotal role in modulating the solubility and bioavailability of the compound, which are critical factors in pharmaceutical applications. Recent studies have demonstrated that this substituent can significantly enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

In terms of pharmacological activity, 1,2-Oxazole-based compounds have been shown to exhibit diverse biological effects. For example, they have demonstrated anti-inflammatory properties in vitro and in vivo models. The carboxylic acid group present in this compound contributes to its acidity, which can be modulated through chemical derivatization to achieve desired biological outcomes. Researchers have explored the use of this compound as a lead molecule for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding interactions with key biological targets, such as enzymes involved in inflammatory pathways. These insights have guided further experimental studies aimed at validating these interactions and optimizing the compound's pharmacokinetic profile.

From an environmental perspective, the degradation pathways of this compound are an area of active research. Understanding how this compound interacts with environmental systems is essential for assessing its ecological impact and ensuring sustainable practices in its production and use. Recent findings suggest that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes rapid degradation into less harmful byproducts.

In conclusion, 3-5-(Methoxymethyl)furan-1,2-Oxazole-5-Carboxylic Acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological profile make it a subject of ongoing research across multiple disciplines. As advancements in synthetic methods and computational modeling continue to unfold, we can expect further insights into its potential uses and optimizations.